Tungsten-180

• IUPAC Name: tungsten-180
• InChI: InChI=1S/W/i1-4
• InChI Key: WFKWXMTUELFFGS-AHCXROLUSA-N
• Canonical SMILES: [W]
• Isomeric SMILES: [180W]
• Molecular Formula: W
• DSSTOX Substance ID: DTXSID90931571
• Molecular Weight: 179.94671 g/mol
• CAS No.: 14265-79-3

Description

Significance of Tungsten-180 in Contemporary Nuclear Research

In contemporary nuclear research, this compound is notable for several key reasons. It is a subject of interest in the study of nucleosynthesis, the process by which new atomic nuclei are created. Specifically, ¹⁸⁰W is categorized as a p-process nuclide, meaning it is thought to be formed in highly energetic stellar environments through processes like photodisintegration or proton capture. nih.gov The study of its abundance and distribution provides crucial data for refining models of these astrophysical phenomena.

Furthermore, anomalies in the isotopic abundance of this compound found in meteorites are a significant area of investigation. usra.edu These variations can offer insights into the early solar system's composition and the mixing of materials from different stellar origins. nih.gov For instance, researchers have studied ¹⁸⁰W anomalies in iron meteorites, which may reflect processes such as the alpha decay of Osmium-184. usra.edu

The Hafnium-Tungsten (¹⁸²Hf-¹⁸²W) isotopic system, in which this compound serves as a reference isotope, is a powerful chronometer for dating the accretion and differentiation of planetary bodies. nih.govannualreviews.org Because Hafnium is a lithophilic element (rock-loving) and tungsten is moderately siderophilic (iron-loving), their fractionation during core formation allows scientists to date these pivotal events in a planet's history. nih.gov This has been applied to understanding the formation timescales of Earth, Mars, and the parent bodies of various meteorites. nih.govannualreviews.org Additionally, enriched this compound is used for the production of the radionuclide Tungsten-181 (¹⁸¹W), which has applications in life sciences and geophysical studies. buyisotope.comwebelements.com It is also utilized in studies of metals through gamma-ray spectroscopy. buyisotope.com

Historical Context of Tungsten Isotope Studies

The study of tungsten and its isotopes is built upon the initial discovery of the element itself. In 1781, Carl Wilhelm Scheele identified a new acid, tungstic acid, from the mineral scheelite. quora.com Subsequently, in 1783, the Spanish brothers Juan José and Fausto Elhuyar successfully isolated the metallic element, which they named wolfram, leading to its chemical symbol W. quora.comrsc.org

The exploration of tungsten's isotopic composition and its applications in nuclear science is a more recent development. A major milestone in this area has been the development of the Hafnium-Tungsten (Hf-W) radiometric dating system. The potential of this system as a short-lived chronometer was first discussed in the early 1980s. nih.gov By the early 1990s, the method was being outlined for dating the formation of planetary cores. nih.gov The advancement of mass spectrometry techniques, particularly multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS), has been crucial. nih.gov These technological improvements have enabled the high-precision measurement of tungsten isotope ratios necessary to detect the subtle variations that are key to cosmochemical and geochemical studies. researchgate.net This has opened the door to detailed investigations of planetary evolution and the early history of the solar system. annualreviews.orgsciencedaily.com

Overview of this compound's Unique Nuclear Characteristics

This compound is distinguished by its nuclear properties. It is the least abundant of the naturally occurring tungsten isotopes, with a natural abundance of approximately 0.12%. ontosight.aiwikipedia.orgchemicool.com It is a primordial nuclide, meaning it has existed in its current form since before the Earth was formed. oxfordre.com

While often referred to as a stable isotope for practical purposes, this compound is, in fact, a very long-lived radioisotope. wikipedia.org It undergoes alpha decay, transforming into Hafnium-176 (¹⁷⁶Hf). periodictable.com However, its half-life is extraordinarily long, estimated to be about 1.8 x 10¹⁸ years. chemlin.orgperiodictable.com This immense half-life, far exceeding the age of the universe, means that its decay is extremely infrequent. wikipedia.orgstackexchange.com

Theoretically, all naturally occurring tungsten isotopes are unstable and can undergo alpha decay, but this has only been experimentally observed for ¹⁸⁰W. wikipedia.orgstackexchange.com This is due to its higher Q-value for alpha decay compared to the other tungsten isotopes. stackexchange.com

Below is a table summarizing the key nuclear characteristics of this compound.

Property	Value
Symbol	¹⁸⁰W
Atomic Number (Z)	74
Mass Number (A)	180
Neutron Number (N)	106
Atomic Mass (Da)	179.946704
Natural Abundance (%)	0.12
Half-life (years)	1.8 x 10¹⁸
Decay Mode	Alpha (α)
Daughter Isotope	¹⁷⁶Hf
Spin	0+
Nucleosynthetic Origin	p-process

Nuclear Structure and Models of Tungsten 180

Collective Phenomena in Tungsten-180 Nuclei

The cooperative motion of many nucleons in ¹⁸⁰W gives rise to collective phenomena, most notably the deformation of the nuclear shape.

The ground state shape of a nucleus is a fundamental property. In the collective model, these shapes are described by the deformation parameters β and γ. mdpi.com A γ value of 0° corresponds to a prolate shape, while 60° indicates an oblate shape; intermediate values signify a triaxial shape. mdpi.comsympnp.org

Yrast and Quasibands (β-bands, γ-bands, 2γ-bands)

The nuclear structure of this compound, particularly its excited states, is characterized by rotational bands built upon different intrinsic configurations. The yrast sequence, representing the states of lowest energy for a given angular momentum, forms the backbone of the level scheme. In even-even nuclei like this compound, collective excitations give rise to quasi-bands, which include beta (β) and gamma (γ) vibrational bands. researchgate.net

Theoretical investigations using the triaxial projected shell model (TPSM) have been systematically employed to understand the intrinsic structures of tungsten isotopes, including 180W. researchgate.net The diagonalization of the model's Hamiltonian successfully reproduces the yrast spectra. researchgate.net Furthermore, the TPSM framework effectively describes the γ- and 2γ-bands, which are indicative of collective vibrations in a triaxially deformed nucleus and are crucial for understanding the intrinsic band structure of 180W. researchgate.net The Interacting Boson Model (IBM) has also been used to study the energy levels, which are organized into ground-state, beta, and gamma bands. researchgate.net

Table 1: Investigated Band Structures in this compound

Band Type	Description	Relevant Model
Yrast Band	The sequence of states with the lowest energy for each angular momentum value.	Triaxial Projected Shell Model (TPSM) researchgate.net
γ-Band	A collective vibrational band associated with non-axial (gamma) vibrations of the nucleus. researchgate.net	Triaxial Projected Shell Model (TPSM) researchgate.net
2γ-Band	A two-phonon gamma vibrational band. researchgate.net	Triaxial Projected Shell Model (TPSM) researchgate.net

| β-Band | A collective vibrational band associated with beta vibrations (deformations of the nuclear shape along the symmetry axis). researchgate.netresearchgate.net | Interacting Boson Model (IBM) researchgate.net |

Electromagnetic Transition Probabilities (B(E2) and M1)

Electromagnetic transition probabilities are sensitive probes of the nuclear wave functions and provide critical tests for nuclear structure models. For this compound, the reduced transition probabilities for electric quadrupole (B(E2)) and magnetic dipole (M1) transitions have been investigated extensively within the framework of the Interacting Boson Model (IBM-2). nahrainuniv.edu.iqresearchgate.netresearchgate.net The IBM-2, which treats proton and neutron degrees of freedom separately, is particularly well-suited for describing these properties. researchgate.net

Calculations of B(E2) and B(M1) values for the tungsten isotopic chain, including 180W, have been performed by fitting the model parameters to experimental energy levels. nahrainuniv.edu.iq The results for these transition probabilities are in good agreement with available experimental data. nahrainuniv.edu.iq M1 transitions are especially important as they are forbidden in the simplest collective models and are therefore sensitive to the non-collective components of the nuclear wave functions, such as the presence of mixed-symmetry states where protons and neutrons are not in phase. nahrainuniv.edu.iqresearchgate.net The study of E2/M1 mixing ratios in 180W provides constraints on the IBM-2 Hamiltonian, particularly the F-spin breaking and Majorana terms. nahrainuniv.edu.iq

Nuclear g-factors and Moments of Inertia

The moment of inertia and nuclear g-factors are fundamental properties that reveal insights into the collective and single-particle aspects of nuclear structure. researchgate.net The moment of inertia describes the nucleus's resistance to rotational motion and is sensitive to pairing correlations and shell structure. For this compound, the moments of inertia for the yrast band have been calculated, providing a basis to study phenomena such as band crossings. researchgate.netresearchgate.net

Nuclear g-factors are a direct probe of the contributions of protons and neutrons to the nuclear angular momentum. osti.gov They have been calculated for tungsten isotopes to gain a deeper understanding of their intrinsic structure. researchgate.net The g-factors of excited states reflect the ratio of the proton moment of inertia to the total moment of inertia, offering a way to disentangle the behavior of the proton and neutron components within the nucleus. osti.gov While direct measurements for 180W are scarce, studies on neighboring even-even tungsten isotopes like 182W, 184W, and 186W provide systemic trends and anchor theoretical calculations for the region. aps.org

Table 2: Key Nuclear Properties and Their Significance for this compound

Property	Significance	Method of Study
Moment of Inertia	Measures resistance to rotation; reveals information on nuclear deformation, pairing, and band crossings. researchgate.netsdu.dk	Calculated for the yrast band using models like the Projected Shell Model (PSM). researchgate.net

| Nuclear g-factor | Probes the proton and neutron contributions to angular momentum and magnetic moments. osti.gov | Calculated within frameworks like the Triaxial Projected Shell Model (TPSM) and compared with experimental data. researchgate.net |

Role of Intruder Orbitals in this compound Structure (e.g., i13/2 neutron orbitals)

The standard nuclear shell model is sometimes insufficient to describe the properties of nuclei, especially when deformation is present. In such cases, intruder orbitals—single-particle states from higher-energy shells that are lowered into the valence shell by the deformation—play a critical role. arxiv.org

For nuclei in the mass region of this compound, neutron intruder orbitals are particularly significant. researchgate.net Theoretical studies using the triaxial projected shell model have specifically highlighted the crucial role of the i13/2 neutron orbitals, which descend from the N=6 major shell, in explaining the nuclear structure properties of 180W. researchgate.net The occupation of these high-j intruder orbitals can significantly influence the nuclear shape, moments of inertia, and the nature of excited states. liverpool.ac.uk The interplay between these single-particle intruder states and the collective degrees of freedom is essential for a complete understanding of the nuclear landscape in this region. researchgate.net

Radioactive Decay Modes of Tungsten 180

Alpha Decay of Tungsten-180

This compound (¹⁸⁰W) is a naturally occurring isotope of tungsten that undergoes alpha decay, transforming into Hafnium-176 (¹⁷⁶Hf). atlas.org This process involves the emission of an alpha particle, which is a helium nucleus consisting of two protons and two neutrons. While all five naturally occurring tungsten isotopes are theoretically capable of alpha decay, only the decay of ¹⁸⁰W has been experimentally observed. wikipedia.orgstackexchange.com

The natural alpha decay of ¹⁸⁰W was first unambiguously detected and confirmed using cryogenic detectors, which can simultaneously measure phonon and light signals. arxiv.orgarxiv.orgaps.org This technique allows for a clean alpha peak to be distinguished from background radiation such as gamma, beta, and neutron events. arxiv.orgarxiv.orgaps.orgcore.ac.uk The CRESST (Cryogenic Rare Event Search with Superconducting Thermometers) experiment provided clear evidence for the alpha decay of ¹⁸⁰W by observing a distinct peak in the energy spectrum that corresponds to this decay. arxiv.orgarxiv.orgresearchgate.net Prior to this, initial indications of ¹⁸⁰W alpha decay were observed using super-low background cadmium tungstate (B81510) (¹¹⁶CdWO₄) crystal scintillators. arxiv.orgresearchgate.net

The confirmation of the decay was further supported by the consistency of the results across different detector crystals, which helps to rule out the possibility of the signal originating from unknown impurities. arxiv.org The use of scintillating bolometers has been a key technology in the search for rare alpha decays like that of ¹⁸⁰W. researchgate.net

The half-life of ¹⁸⁰W for alpha decay has been measured by multiple experiments. A definitive measurement from the CRESST experiment reported a half-life of (1.8 ± 0.2) × 10¹⁸ years. arxiv.orgarxiv.orgaps.orgosti.gov Another measurement using a cadmium tungstate scintillator yielded a value of 8⁻²⁺⁶(stat.)⁻²⁺⁸(syst.) x 10¹⁷ years. Earlier indications suggested a half-life of 1.1⁺⁰.⁸₋₀.₄(stat) ± 0.3(syst) x 10¹⁸ years. arxiv.orgresearchgate.net The currently accepted value for the half-life of ¹⁸⁰W is approximately 1.8 x 10¹⁸ years. stackexchange.combuyisotope.comquora.com This extremely long half-life means that, on average, only about two alpha decays of ¹⁸⁰W occur per gram of natural tungsten per year. stackexchange.com

Interactive Table: Reported Half-Life Values for ¹⁸⁰W Alpha Decay

Half-Life (years)	Experimental Method	Reference
(1.8 ± 0.2) x 10¹⁸	Cryogenic Detectors (CRESST)	arxiv.orgarxiv.orgaps.orgosti.gov
8⁻²⁺⁶(stat.)⁻²⁺⁸(syst.) x 10¹⁷	Cadmium Tungstate Scintillator
1.1⁺⁰.⁸₋₀.₄(stat) ± 0.3(syst) x 10¹⁸	Cadmium Tungstate Scintillator	arxiv.orgresearchgate.net

The energy released in the alpha decay of ¹⁸⁰W, known as the Q-value, is the total kinetic energy of the alpha particle and the recoiling daughter nucleus. researchgate.netlibretexts.org This has been precisely measured in experiments. The CRESST experiment determined the Q-value to be (2516.4 ± 1.1 (stat.) ± 1.2 (sys.)) keV. arxiv.orgarxiv.orgaps.orgosti.gov This value is consistent with mass excess measurements which predict a decay energy of around 2516 keV. arxiv.org The Q-value can be calculated from the mass difference between the parent nucleus (¹⁸⁰W) and the decay products (¹⁷⁶Hf and an alpha particle). libretexts.orgdoubtnut.com

The alpha decay of ¹⁸⁰W is explained by the principles of quantum mechanics, specifically the phenomenon of quantum tunneling. stackexchange.com According to Gamow's theory, an alpha particle is able to escape the nucleus by tunneling through the potential barrier created by the strong nuclear force. stackexchange.comlibretexts.org The probability of this tunneling, and therefore the half-life of the decay, is exponentially dependent on the decay energy (Q-value). stackexchange.com Theoretical predictions for the half-life of ¹⁸⁰W are in agreement with experimental observations. The low Q-value of ¹⁸⁰W decay is the primary reason for its extremely long half-life. stackexchange.com

All naturally occurring isotopes of tungsten are theoretically unstable and can undergo alpha decay. wikipedia.orgstackexchange.com However, only the alpha decay of ¹⁸⁰W has been experimentally observed. stackexchange.com The other stable isotopes, ¹⁸²W, ¹⁸³W, ¹⁸⁴W, and ¹⁸⁶W, have much lower Q-values for alpha decay, all below 2 MeV. stackexchange.com This leads to predicted half-lives that are significantly longer than that of ¹⁸⁰W, with lower limits set to be at least 4×10²¹ years. wikipedia.orgstackexchange.com The alpha decay of other tungsten isotopes, such as the artificially produced ¹⁸¹W, ¹⁸⁵W, and ¹⁸⁸W, proceeds with much shorter half-lives. wikipedia.orgwikipedia.org

Interactive Table: Q-values and Half-Life Limits for Natural Tungsten Isotopes

Isotope	Natural Abundance (%) webelements.com	Q-value (keV) arxiv.org	Observed/Predicted Half-Life (years)
¹⁸⁰W	0.12	2516(5)	(1.8 ± 0.2) x 10¹⁸ arxiv.orgarxiv.orgaps.orgosti.gov
¹⁸²W	26.50	1774(3)	> 7.7 x 10²¹ wikipedia.org
¹⁸³W	14.31	1682(3)	> 4.1 x 10²¹ wikipedia.org
¹⁸⁴W	30.64	1659(3)	> 4 x 10²¹ wikipedia.orgstackexchange.com
¹⁸⁶W	28.43	1123(7)	> 4 x 10²¹ wikipedia.orgstackexchange.com

Theoretical Predictions and Gamow's Theory of Alpha Decay Tunneling

Search for Other Rare Decay Modes in this compound

Besides alpha decay, researchers have searched for other rare decay modes in ¹⁸⁰W. One such mode is neutrinoless double-electron capture (0νEC), a process that, if observed, would have significant implications for particle physics. The mass difference between ¹⁸⁰W and ¹⁸⁰Hf has been measured to investigate ¹⁸⁰W as a candidate for this decay, with the Q-value for the process determined to be 143.20(27) keV. arxiv.orgresearchgate.net Based on this Q-value, the predicted half-life for the ground-state to ground-state double-electron capture transition is on the order of 5 x 10²⁷ years/². arxiv.org

Additionally, the possibility of beta decay of the ground state of Tantalum-180 (¹⁸⁰Ta) to ¹⁸⁰W has been noted, although the decay of the naturally occurring isomeric state ¹⁸⁰ᵐTa to ¹⁸⁰W has not been observed, with a lower limit on its half-life for beta decay set at >1.9 x 10¹⁵ years. researchgate.netosti.gov

Investigations into Double Beta Decay Processes (e.g., Double Electron Capture)

Beyond its known alpha decay, this compound is a candidate for undergoing double beta (2β) decay processes, which involve the transformation of a nucleus where its charge changes by two units. For this compound, the specific process investigated is double electron capture (2ε), where two orbital electrons are captured by the nucleus, converting two protons into two neutrons. This process can occur in two primary modes: a two-neutrino mode (2ν2ε), which is allowed by the Standard Model of particle physics, and a neutrinoless mode (0ν2ε).

The neutrinoless double electron capture of ¹⁸⁰W is of particular scientific interest. arxiv.org This is because the decay energy is very close to the energy of the excited state of the daughter nucleus, Hafnium-180, especially in the case of the capture of two electrons from the K shell. arxiv.org This small energy difference could potentially lead to a resonant enhancement of the decay rate, making its detection more feasible than in other isotopes. arxiv.org

Several experiments have been conducted to search for these rare decay events. The CRESST-II (Cryogenic Rare Event Search with Superconducting Thermometers) experiment, using calcium tungstate (CaWO₄) scintillating bolometers, analyzed significant exposure data to search for signals of double electron capture in ¹⁸⁰W. arxiv.orgresearchgate.net Another dedicated search was performed using high-purity zinc tungstate (ZnWO₄) crystal scintillators. arxiv.org These experiments built upon earlier investigations, such as the one in the Solotvina Underground Laboratory which utilized cadmium tungstate (CdWO₄) detectors. arxiv.orgarxiv.org

Experimental Constraints on Half-Lives of Other Decay Channels

While alpha decay is the only decay mode of this compound that has been experimentally observed, research has established stringent lower limits on the half-lives of other potential decay channels, primarily the modes of double electron capture. These experiments have not detected these decays, but they have successfully constrained the minimum possible time frame over which they could occur, thereby providing valuable data for nuclear physics models.

The CRESST-II experiment, in particular, has provided the most stringent constraints to date for the double electron capture of ¹⁸⁰W. arxiv.org The findings from these investigations are summarized below.

Experimental Half-Life Limits for this compound Decay Channels

Decay Mode	Half-Life Lower Limit (years)	Confidence Level	Experiment	Reference
Two-Neutrino Double K-Shell Electron Capture (2ν2K)	> 3.1 x 1019	90%	CRESST-II	arxiv.org
Neutrinoless Double Electron Capture (0ν2EC)	> 9.4 x 1018	90%	CRESST-II	arxiv.org
Resonant Neutrinoless Double Electron Capture (0ν2ε)	≥ 1.3 x 1018	90%	ZnWO₄ Scintillators	arxiv.org

These results from the CRESST-II experiment represent an improvement by a factor of approximately 1.4 to 30 over previous limits for the respective decay processes. arxiv.org

Nucleosynthesis and Astrophysical Implications of Tungsten 180

Stellar Production Mechanisms of Tungsten-180

The creation of elements within stars, or stellar nucleosynthesis, occurs through various processes depending on the star's mass, age, and the specific conditions within its interior. wikipedia.org While most tungsten isotopes are formed through neutron-capture processes, ¹⁸⁰W is an exception. nih.gov

This compound is classified as a "p-nucleus," a group of approximately 35 proton-rich, stable nuclei that cannot be formed by the slow (s-process) or rapid (r-process) neutron-capture processes. harissopulos.euuni-frankfurt.de These nuclei are shielded from the beta-decay pathways of their more neutron-rich isobars. uni-frankfurt.de The primary mechanism responsible for the production of p-nuclei, including ¹⁸⁰W, is the p-process, also known as the gamma-process. harissopulos.euoxfordre.com

The p-process occurs in highly energetic stellar environments, such as the oxygen/neon-rich layers of massive stars that undergo a Type II supernova explosion. harissopulos.euresearchgate.net In these extreme conditions, with temperatures reaching billions of Kelvin, pre-existing heavy "seed" nuclei—initially formed by the s- and r-processes—undergo a series of photodisintegration reactions. uni-frankfurt.decaltech.edu These reactions, primarily (γ,n), (γ,p), and (γ,α), strip neutrons and other particles from the seed nuclei, driving them toward the proton-rich side of the valley of stability to create p-nuclei like ¹⁸⁰W. harissopulos.eu Proton capture reactions can also contribute to the p-process under specific conditions. caltech.edu While models of p-process nucleosynthesis can reproduce most solar p-nuclei abundances reasonably well, some discrepancies remain, highlighting the need for refined astrophysical models and nuclear physics data. harissopulos.eu

The s-process and r-process are the dominant mechanisms for producing the majority of elements heavier than iron. nasa.govepj-conferences.org The s-process involves the slow capture of neutrons in low- to intermediate-mass Asymptotic Giant Branch (AGB) stars, while the r-process involves rapid neutron capture in explosive events like supernovae or neutron star mergers. researchgate.netcaltech.edu

However, this compound is unique among tungsten's stable isotopes as it is considered a pure p-process nuclide. nih.govscispace.com The other stable tungsten isotopes, ¹⁸²W, ¹⁸³W, ¹⁸⁴W, and ¹⁸⁶W, all have significant contributions from both the s- and r-processes. nih.govnih.gov Therefore, the contribution of the s- and r-processes to the cosmic abundance of ¹⁸⁰W is considered negligible. This distinct origin makes ¹⁸⁰W a crucial tracer for studying the p-process and the distribution of its products in the early solar system. nih.gov

The s-process path through the nuclear chart is characterized by "branching points," where an unstable nucleus has a half-life comparable to the timescale for neutron capture. researchgate.net At these points, the nucleus can either beta decay to the next element or capture another neutron. The competition between these two paths is dependent on stellar conditions like temperature and neutron density. researchgate.net

In the mass region around tungsten, several such branching points influence the final s-process abundances of hafnium (Hf), tantalum (Ta), rhenium (Re), and osmium (Os) isotopes, as well as the s-process-derived tungsten isotopes. researchgate.netanu.edu.au Key branching points include those at ¹⁸¹Hf, ¹⁸²Hf, ¹⁸²Ta, ¹⁸³Ta, and ¹⁸⁵W. researchgate.netanu.edu.au For instance, the branching at ¹⁸⁵W directly affects the s-process abundance of ¹⁸⁶W and subsequently the isotopic patterns of Re and Os. researchgate.net The isotopic ratios of tungsten produced in AGB stars are thus sensitive to the physical conditions at these branching points. researchgate.net The study of these pathways is critical for understanding the s-process contributions to the solar system's material, which in turn helps to isolate the pure p-process signature of ¹⁸⁰W.

Contributions from s-process and r-process

Tungsten Isotope Anomalies in Extraterrestrial Materials

The analysis of tungsten isotopes in meteorites provides a window into the composition of the early solar system. Variations in the isotopic abundances of tungsten can reveal the degree of mixing of materials from different stellar sources and processes that occurred on meteorite parent bodies. usra.educambridge.org

High-precision measurements have revealed isotopic variations of ¹⁸⁰W in extraterrestrial materials, particularly in iron meteorites. nih.gov While many meteorites and their components show a homogeneous distribution of ¹⁸⁰W consistent with terrestrial values, certain groups of magmatic iron meteorites exhibit notable anomalies. nih.gov

Specifically, the IVB group of iron meteorites displays significant excesses in ¹⁸⁰W compared to the terrestrial standard. nih.govusra.edu For example, the IVB iron meteorite Tlacotepec shows a resolved ε¹⁸⁰W excess of approximately +5.8 (where ε¹⁸⁰W is the parts-per-10,000 deviation from the terrestrial ¹⁸⁰W/¹⁸⁴W ratio). nih.gov Other studies have also reported ¹⁸⁰W excesses in various magmatic iron groups. usra.edu These findings suggest isotopic heterogeneity for p-process nuclides at the scale of meteorite parent bodies in the protoplanetary disk. nih.gov

Selected this compound Isotope Data in Iron Meteorites

Meteorite Group	Meteorite Name	ε¹⁸⁰W Value (Deviation from Terrestrial Standard)	Reference
IVB	Tlacotepec	+5.80 ± 2.0	nih.gov
IVB	General Group	Excesses ranging from 2 to 6 ε	nih.gov
IIAB	Various	Small initial excess (ε¹⁸⁰Wᵢ = 0.63 ± 0.35) after corrections	nih.gov
IC	Bendego	Homogeneous with terrestrial standard	nih.gov
IIIAB	Cape York	Homogeneous with terrestrial standard	nih.gov

The interpretation of ¹⁸⁰W excesses in iron meteorites has been a subject of scientific debate. One initial hypothesis was that these anomalies reflect an incomplete mixing of a p-process component in the solar nebula. usra.edu This would imply that the protoplanetary disk was characterized by large-scale p-process heterogeneity when the parent bodies of these iron meteorites formed. usra.edu

However, subsequent research has proposed alternative or contributing explanations. The significant variation of ¹⁸⁰W within a single, well-mixed meteorite group like the IVB irons challenges a simple nucleosynthetic origin. usra.edu Other proposed mechanisms include:

Radiogenic Ingrowth: Some studies suggest that the excesses are, at least in part, due to the alpha decay of the long-lived, nearly stable isotope ¹⁸⁴Os to ¹⁸⁰W. usra.edunih.gov A correlation between ¹⁸⁰W excesses and Os/W ratios in some meteorite suites supports this interpretation. nih.gov

Cosmogenic Effects: Interactions with galactic cosmic rays (GCR) during the meteorite's transit through space can also alter tungsten isotopic ratios. nih.govresearchgate.net These effects are complex, involving both the burnout of ¹⁸⁰W through neutron capture and its production via spallation reactions on other elements. nih.govresearchgate.net

More recent work has attempted to deconvolve these different effects. For example, a study of IIAB iron meteorites corrected for GCR effects and found a residual correlation between ¹⁸⁰W and Os/W, supporting a contribution from ¹⁸⁴Os decay. nih.gov Crucially, after accounting for both cosmogenic and radiogenic contributions, this study identified a small but clear initial ¹⁸⁰W excess (ε¹⁸⁰Wᵢ = 0.63 ± 0.35). nih.gov This finding is considered the first strong evidence for a true, albeit small, p-process variability in tungsten isotopes in the material that formed the IIAB parent body, reviving the idea of an initially heterogeneous solar nebula. nih.gov

Role of Cosmic Ray Exposure on Isotopic Variability

The isotopic composition of this compound (¹⁸⁰W) in extraterrestrial materials, particularly iron meteorites, is significantly influenced by exposure to galactic cosmic rays (GCR). This exposure induces nuclear reactions that alter the primordial isotopic abundances, leading to measurable variability. The two primary mechanisms through which cosmic rays affect ¹⁸⁰W are spallation reactions and neutron capture.

Spallation reactions, induced by high-energy primary cosmic ray particles and secondary particles, can produce ¹⁸⁰W from heavier target nuclei present in the meteorite, such as Rhenium (Re) and Osmium (Os). nih.govresearchgate.net The production of ¹⁸⁰W through spallation leads to an increase in its abundance, creating positive shifts in the measured isotopic ratios. researchgate.net The magnitude of this effect is dependent on the chemical composition of the meteorite, specifically the ratios of elements like Re/W and Os/W, as well as the duration of the cosmic ray exposure. researchgate.net For instance, iron meteorites enriched in heavy siderophile elements relative to tungsten will experience more significant spallogenic production of ¹⁸⁰W. nih.gov

Conversely, the interaction with thermal and epithermal neutrons, which are secondary particles produced by GCR interactions, can lead to the "burnout" of ¹⁸⁰W through neutron capture reactions. nih.govresearchgate.net This process consumes ¹⁸⁰W atoms, thereby decreasing its abundance. nih.gov The net effect of cosmic ray exposure on the abundance of ¹⁸⁰W is a complex interplay between production via spallation and destruction via neutron capture. nih.govresearchgate.net In iron meteorites depleted in heavy siderophile elements, neutron capture reactions tend to dominate, resulting in a net loss of ¹⁸⁰W. nih.gov In contrast, for those enriched in these elements, spallation production can be more significant. nih.gov

Models have been developed to quantify the combined effects of spallation and neutron capture on tungsten isotopes in iron meteorites. nih.govresearchgate.net These models account for factors such as the meteoroid's radius and the cosmic ray exposure age to predict the resulting isotopic shifts in ε¹⁸⁰W. nih.gov For example, one model predicts that for iron meteoroids with high concentrations of heavy siderophile elements, spallation can lead to a notable increase in ε¹⁸⁰W, especially for longer exposure ages. nih.gov It is crucial to correct for these GCR-induced effects to accurately interpret the contributions from other sources, such as radiogenic ingrowth or primordial nucleosynthetic anomalies. nih.gov

Interactive Data Table: Modeled GCR Effects on ε¹⁸⁰W in Iron Meteoroids

Meteoroid Radius (cm)	Exposure Age (Ma)	Scenario	Predicted ε¹⁸⁰W (6/4) Effect
25	1000	Depleted in heavy siderophiles	~ -0.5 (burnout)
25	1000	Enriched in heavy siderophiles	~ +1.5 (spallation)
65	1000	Depleted in heavy siderophiles	~ -1.0 (burnout)
65	1000	Enriched in heavy siderophiles	~ +2.5 (spallation)
100	1000	Depleted in heavy siderophiles	~ -1.2 (burnout)
100	1000	Enriched in heavy siderophiles	~ +3.0 (spallation)

This table is based on conceptual data from models describing the effects of galactic cosmic rays on tungsten isotopes in iron meteorites. nih.gov

Correlation with Osmium-184 Alpha Decay and Isochron Development

A significant aspect of this compound's astrophysical relevance is its role as the daughter product of the alpha decay of Osmium-184 (¹⁸⁴Os). nih.govusra.edu While ¹⁸⁴Os was historically considered stable, theoretical predictions suggested its instability. usra.edu The confirmation of this decay has been a key development, with the correlation between ¹⁸⁰W excesses and the Os/W ratio in meteorites providing the first empirical evidence. usra.edu

The investigation of the ¹⁸⁴Os-¹⁸⁰W decay system in iron meteorites has led to the development of an isochron. nih.govusra.edu An isochron is a graphical plot of the daughter isotope ratio (in this case, related to ¹⁸⁰W) against the parent/daughter element ratio (related to ¹⁸⁴Os/¹⁸⁴W). nih.gov A linear correlation on such a plot for a suite of cogenetic samples indicates that the variation in the daughter isotope is due to the radioactive decay of the parent isotope over time.

Studies of various iron meteorite groups have shown a positive correlation between the ε¹⁸⁰W values (the deviation of the ¹⁸⁰W/¹⁸⁴W ratio from a standard, in parts per 10,000) and the ¹⁸⁴Os/¹⁸⁴W ratios. nih.govusra.edu This correlation is interpreted as a ¹⁸⁴Os-¹⁸⁰W isochron, where the slope of the line is proportional to the decay constant of ¹⁸⁴Os. usra.edu From this relationship, the half-life of ¹⁸⁴Os has been determined. One study, based on a suite of IIAB iron meteorites corrected for GCR effects, calculated a half-life for ¹⁸⁴Os of (3.38 ± 2.13) × 10¹³ years. nih.gov Another investigation analyzing eleven iron meteorite specimens from six different classes reported a half-life of 1.11 ± 0.23 × 10¹³ years. usra.edu These long half-lives explain why the radiogenic ingrowth of ¹⁸⁰W is only detectable in samples with high Os/W ratios, such as certain iron meteorites, and over geological timescales. researchgate.net

The establishment of the ¹⁸⁴Os-¹⁸⁰W isochron not only confirms the alpha decay of ¹⁸⁴Os but also provides a potential geochronometer for dating osmium-rich materials. wikipedia.org However, the utility of this system is complicated by the need to accurately correct for cosmogenic production of ¹⁸⁰W, which can also correlate with Os/W ratios and thus mimic a decay signature. researchgate.net After correcting for GCR effects, the residual ¹⁸⁰W excesses show a clear correlation with Os/W, strengthening the case for radiogenic ingrowth from ¹⁸⁴Os decay. nih.gov The intercept of this isochron can also provide information about the initial ¹⁸⁰W abundance in the early Solar System, revealing potential p-process variability. nih.gov

Interactive Data Table: ¹⁸⁴Os Half-Life Determinations from ¹⁸⁰W Anomalies

Study	Meteorite Types Studied	Determined ¹⁸⁴Os Half-Life (years)
Peters et al. (2014)	IAB, IC, IIAB, IIIAB, IVA, IVB iron meteorites	(1.11 ± 0.23) × 10¹³
Cook et al. (2018)	IIAB iron meteorites	(3.38 ± 2.13) × 10¹³
Wikipedia (citing Peters et al., 2014)	Not specified	1.12 × 10¹³

This table synthesizes reported half-life values for Osmium-184 based on the ¹⁸⁴Os-¹⁸⁰W decay system in meteorites. nih.govusra.eduwikipedia.org

Tungsten Abundances in Stellar Objects (e.g., Barium Stars) and Astrophysical Models

The study of tungsten abundances in specific types of stars provides crucial constraints for models of stellar nucleosynthesis, including the processes that create ¹⁸⁰W. Barium stars, which are chemically peculiar red giants, are particularly important in this context. Their atmospheres are enriched with elements produced through the slow neutron-capture process (s-process), transferred from a now-extinct asymptotic giant branch (AGB) companion star. oup.comarxiv.org

A comprehensive spectroscopic analysis of 180 barium stars has provided significant data on tungsten abundances. oup.comarxiv.org In this sample, tungsten abundances were successfully derived for 94 stars. oup.comarxiv.org The measured tungsten-to-iron ratios, denoted as [W/Fe], were found to range from approximately 0.0 to 2.0 dex, showing an increasing trend with decreasing metallicity. oup.comarxiv.org This trend is a characteristic feature of s-process nucleosynthesis. researchgate.net

These observational data have been compared with predictions from stellar nucleosynthesis models, such as the FRUITY and Monash AGB models. oup.comresearchgate.net When examining the ratio of tungsten to heavy s-process elements (represented by [W/hs]), the models predict a range of -0.20 to +0.10 dex. oup.comarxiv.org However, the observed barium stars exhibit a much larger spread, with [W/hs] ratios ranging from -0.40 to +0.60 dex. oup.comarxiv.org While some of this discrepancy can be attributed to observational uncertainties, a subset of stars shows significant tungsten excesses that cannot be explained by standard s-process models. oup.com

Interactive Data Table: Tungsten Abundance Ratios in Barium Stars vs. Models

Parameter	Observed Range in Barium Stars (dex)	Predicted Range from AGB Models (dex)
[W/Fe]	~0.0 to 2.0	Varies with model parameters
[W/hs]	-0.40 to +0.60	-0.20 to +0.10

This table compares the observed tungsten abundance ratios in a large sample of barium stars with the predictions from the FRUITY and Monash AGB nucleosynthesis models. oup.comarxiv.org

Experimental Methodologies for Tungsten 180 Research

Advanced Detection Techniques for Rare Nuclear Events

The primary challenge in observing the decay of ¹⁸⁰W is its incredibly low decay rate, which is predicted to be on the order of two alpha decays per gram of natural tungsten per year. chemeurope.com This requires detectors with extremely low intrinsic background radiation and the ability to distinguish the faint signal of ¹⁸⁰W decay from other radioactive sources.

Cryogenic detectors, operated at temperatures near absolute zero (millikelvin range), are at the forefront of ¹⁸⁰W research. wikipedia.orgarxiv.org The CRESST (Cryogenic Rare Event Search with Superconducting Thermometers) experiment, for instance, utilizes scintillating calcium tungstate (B81510) (CaWO₄) crystals as absorbers. wikipedia.orgresearchgate.net These crystals serve as both the source of the tungsten and the detection medium. researchgate.net The low temperatures minimize thermal noise, enhancing the detector's sensitivity to the small energy depositions characteristic of nuclear decays. wikipedia.org

Cadmium tungstate (CdWO₄) scintillators are also employed in low-background experiments to study rare nuclear decays. icm.edu.plkipt.kharkov.ua These materials are chosen for their high light yield at low temperatures, good energy resolution, and the potential for high radiopurity. aip.orgmdpi.com The development of large-volume, radiopure CdWO₄ crystals has been crucial for experiments searching for rare events. kipt.kharkov.uaresearchgate.net

The first unambiguous detection of the natural alpha decay of ¹⁸⁰W was achieved using the CRESST cryogenic detectors. arxiv.orgarxiv.orgnih.govosti.gov This landmark measurement yielded a half-life of (1.8 ± 0.2) x 10¹⁸ years. arxiv.orgarxiv.orgnih.govosti.gov

To achieve the necessary sensitivity for detecting the rare decay of ¹⁸⁰W, experiments are situated in deep underground laboratories, such as the Laboratori Nazionali del Gran Sasso (LNGS) in Italy. researchgate.netarxiv.org This location provides a natural shield, reducing the flux of cosmic muons by a factor of a million. tum.de

Further reduction of background radiation is achieved through extensive passive and active shielding. icm.edu.plcresst-experiment.org The CRESST setup, for example, is enclosed within layers of materials like lead and copper to block external gamma rays and neutrons. icm.edu.pltum.de Materials used in the construction of the detector itself are carefully selected for their high radiopurity to minimize intrinsic background contamination. aip.orgcresst-experiment.orgarxiv.org The entire setup is often sealed and flushed with nitrogen to remove radon, another source of background radiation. icm.edu.pl

A key innovation in cryogenic detectors like CRESST is the simultaneous measurement of the phonon (heat) and scintillation light signals produced by a particle interaction within the CaWO₄ crystal. arxiv.orgarxiv.orgnih.govresearchgate.net When a particle decays, it deposits energy in the crystal, generating both a tiny temperature increase (phonons) and a flash of light (scintillation). arxiv.orgresearchgate.net

The CRESST detector module consists of the main CaWO₄ crystal, which acts as the absorber, and a separate light detector, typically a silicon wafer. arxiv.orgresearchgate.netresearchgate.net Both are equipped with superconducting transition-edge sensors (TES) that are extremely sensitive to temperature changes. arxiv.org The phonon signal is read directly from the CaWO₄ crystal, while the scintillation light is detected by the adjacent light detector. researchgate.netresearchgate.net

The dual-channel measurement of phonons and light is crucial for event-by-event discrimination, allowing researchers to distinguish the alpha decay of ¹⁸⁰W from more common background events. arxiv.orgarxiv.orgreddit.com Different types of particles produce different ratios of light to heat. For a given energy deposition, alpha particles produce a different amount of scintillation light compared to electron recoils (from beta and gamma radiation). researchgate.netcresst-experiment.org

By plotting the light signal versus the phonon signal for each event, distinct bands are formed for different particle types. Alpha particles from ¹⁸⁰W decay fall into a specific region of this plot, allowing them to be clearly identified and separated from the overwhelming background of gamma and beta events. researchgate.netarxiv.orgarxiv.org This technique results in a nearly background-free spectrum for the alpha decay search, which was essential for the first detection of ¹⁸⁰W decay. arxiv.orgarxiv.orgnih.govosti.gov The pulse shape of the scintillation signal can also be analyzed to discriminate between different types of particles. researchgate.netfunctmaterials.org.ua

Research Findings from Advanced Detection Techniques

Experiment	Detector Material	Measured Parameter	Result	Citation
CRESST-II	CaWO₄	¹⁸⁰W Half-life	(1.8 ± 0.2) x 10¹⁸ years	arxiv.orgarxiv.orgnih.gov
CRESST-II	CaWO₄	¹⁸⁰W Energy Release (Q-value)	2516.4 ± 1.1 (stat.) ± 1.2 (sys.) keV	arxiv.orgarxiv.orgnih.gov
Solotvinskaya	¹¹⁶CdWO₄	¹⁸⁰W Half-life (Indication)	8⁻²⁺⁶(stat.)⁻²⁺⁸(syst.) x 10¹⁷ years

Simultaneous Measurement of Phonon and Light Signals

High-Precision Isotope Ratio Mass Spectrometry

While decay counting experiments directly observe the decay of ¹⁸⁰W, high-precision mass spectrometry is essential for accurately determining the isotopic composition of tungsten in various materials, which is a critical parameter for interpreting the results of decay experiments and for other geological and cosmological studies.

Multiple Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) is a powerful technique for obtaining precise and accurate isotope ratio measurements. researchgate.netosti.govthermofisher.com This method uses an inductively coupled plasma to ionize the sample, followed by a magnetic sector mass spectrometer that separates the ions based on their mass-to-charge ratio and measures them simultaneously in multiple detectors (Faraday cups or ion counters). thermofisher.comwikipedia.org

MC-ICP-MS is particularly well-suited for analyzing elements with high ionization energies, such as tungsten. wikipedia.org It offers high precision, which is necessary for detecting the small variations in isotope ratios relevant to geochronology and cosmochemistry, such as the ¹⁸²Hf-¹⁸²W chronometer system. researchgate.netgoldschmidtabstracts.info The technique can be used to measure the abundance of all five stable tungsten isotopes, including the very low abundance ¹⁸⁰W (0.12% natural abundance). researchgate.netresearchgate.net

To achieve high precision, instrumental mass bias must be corrected for, which can be done using various techniques, including double-spiking, where a sample is spiked with an artificially enriched mixture of two isotopes (e.g., ¹⁸⁰W–¹⁸³W). researchgate.net The precision of MC-ICP-MS allows for the detection of natural variations in tungsten isotope ratios on the order of parts per million. goldschmidtabstracts.inforsc.org Recent advancements, such as the use of 10¹³ Ω amplifiers and multi-ion counting systems, further enhance the sensitivity and precision for measuring low-abundance isotopes like ¹⁸⁰W. thermofisher.comresearchgate.netutexas.edu

Tungsten Isotope Data from MC-ICP-MS Studies

Isotope Ratio	Measured Value (Example from W filament)	Normalization	Citation
¹⁸²W/¹⁸³W	1.85147 ± 0.00022	¹⁸⁶W/¹⁸⁴W ≡ 0.92805	rsc.org
¹⁸⁴W/¹⁸³W	2.14169 ± 0.00022	¹⁸⁶W/¹⁸⁴W ≡ 0.92805	rsc.org
¹⁸⁶W/¹⁸³W	1.98764 ± 0.00021	¹⁸⁶W/¹⁸⁴W ≡ 0.92805	rsc.org

Sample Preparation Techniques for Isotopic Analysis in Geological and Extraterrestrial Materials

The accurate isotopic analysis of tungsten in geological and extraterrestrial samples begins with meticulous sample preparation to isolate tungsten from the bulk matrix and eliminate potential contaminants. anu.edu.auboisestate.edu

Decomposition and Dissolution: The initial step involves the decomposition and dissolution of the sample. For silicate-rich materials like rocks and some meteorites, a common method involves digestion in a mixture of strong acids, such as hydrofluoric acid (HF), hydrochloric acid (HCl), and nitric acid (HNO₃). ias.ac.in Metal-rich samples, such as iron meteorites, require different acid mixtures for effective dissolution. To avoid contamination, surfaces of samples like meteorites are often removed using tungsten-free tools before crushing. For some geological samples, fusion with lithium metaborate (B1245444) followed by dissolution in dilute nitric acid is an alternative approach. alsglobal.se

Chromatographic Separation: Following dissolution, tungsten must be chemically separated from other elements that could interfere with the isotopic measurement. Anion-exchange chromatography is a widely used technique for this purpose. acs.org A multi-stage chromatographic process may be employed to achieve high purity of the tungsten fraction. For instance, an initial separation on an AG1-X8 resin can collectively isolate titanium (Ti), zirconium (Zr), hafnium (Hf), and tungsten (W), followed by further separation of W using extraction chromatography with TODGA resin. acs.org The efficiency of this separation is crucial, with a goal of achieving a high recovery yield of tungsten, often greater than 97%. rsc.org

Sample Loading: For analysis by mass spectrometry, the purified tungsten is carefully loaded onto a filament, often made of rhenium (Re). nih.gov In some cases, especially for extraterrestrial samples like stardust SiC grains, the analysis is performed on individual grains mounted on a substrate like gold foil. anu.edu.au

Mass Bias Correction and Isotope Ratio Normalization Conventions

During mass spectrometry, instrumental effects can cause a bias in the measured isotope ratios. Correcting for this mass bias is critical for obtaining accurate data.

Several methods are employed to correct for mass bias in tungsten isotopic analysis:

Standard-Sample Bracketing: This technique involves alternating measurements of the sample and a standard of known isotopic composition. The deviation of the standard from its known value is used to correct the sample measurements.

External Correction: An element with a well-known isotopic composition, such as Rhenium (Re) or Hafnium (Hf), is used to monitor and correct for instrumental mass bias. researchgate.netrsc.org For instance, a Re-external correction technique has been successfully used in MC-ICP-MS analyses of tungsten isotopes. rsc.org

Internal Normalization: This involves normalizing the measured isotope ratios to a stable isotope ratio of tungsten that is assumed to be constant in nature. Common normalization pairs include ¹⁸⁶W/¹⁸³W and ¹⁸⁶W/¹⁸⁴W. nih.gov The exponential law is often applied for this correction. nih.gov

Double Spike Technique: This is a high-precision method that involves adding a "double spike" – an artificially enriched mixture of two tungsten isotopes (e.g., ¹⁸⁰W and ¹⁸³W) – to the sample before chemical separation. researchgate.net This allows for the most accurate correction of mass fractionation that occurs both during the chemical purification and the mass spectrometric measurement.

Oxide Corrections: When analyzing tungsten as WO₃⁻ ions in negative thermal ionization mass spectrometry (N-TIMS), interferences from oxygen isotopes must be corrected. This can be achieved by simultaneously measuring the ¹⁸O/¹⁶O ratio and applying a correction to the tungsten oxide signals on a per-integration basis. nih.govnih.gov

The choice of correction method and normalization convention can impact the final reported isotopic ratios. For example, some studies report ¹⁸²W data using the ⁶/₄ normalization scheme (¹⁸⁶W/¹⁸⁴W). uni-koeln.de

Nuclear Spectroscopy and Lifetime Measurements

Nuclear spectroscopy techniques are essential for probing the nuclear structure of ¹⁸⁰W, including the energies and lifetimes of its excited states.

Gamma-ray Spectroscopy in Tungsten Isotope Studies

Gamma-ray spectroscopy is a powerful tool for studying the decay of excited nuclear states. In the context of tungsten isotopes, it is used to identify and quantify the gamma rays emitted following nuclear reactions, such as neutron capture. buyisotope.combuyisotope.comosti.gov

By irradiating a tungsten sample with neutrons, excited states of tungsten isotopes, including ¹⁸¹W (formed from ¹⁸⁰W), are populated. aps.org The subsequent de-excitation of these states results in the emission of gamma rays with characteristic energies. High-purity germanium (HPGe) detectors are commonly used to measure the energy spectrum of these gamma rays. researchgate.net

Analysis of the gamma-ray spectrum allows for the construction of decay schemes, the determination of energy levels, and the assignment of spins and parities to these levels. osti.gov For example, prompt gamma-ray data from the ¹⁸⁰W(n,γ)¹⁸¹W reaction have been used to determine the neutron separation energy of ¹⁸¹W with high precision. aps.org

Lifetime Measurements of Excited States in Tungsten-180

Measuring the lifetimes of excited states in ¹⁸⁰W provides crucial information about the nuclear structure and transition probabilities. These measurements are typically performed using fast-timing techniques. aps.orgresearchgate.net

Excited states in ¹⁸⁰W can be populated using fusion-evaporation reactions, such as bombarding a Tantalum-181 (¹⁸¹Ta) target with a proton beam (¹⁸¹Ta(p, 2n)¹⁸⁰W). researchgate.net The lifetimes of the resulting excited states are then measured using methods like:

Recoil Distance Doppler Shift (RDDS) Method: This technique is used for measuring lifetimes in the picosecond range.

Fast-Timing with LaBr₃ detectors: Scintillation detectors like Lanthanum Bromide (LaBr₃) coupled with photomultiplier tubes allow for the measurement of lifetimes in the sub-nanosecond range. researchgate.net

Recent studies have successfully measured the lifetimes of the 2₁⁺, 4₁⁺, 6₁⁺, and 8₁⁺ yrast states in ¹⁸⁰W. aps.orgresearchgate.net These experimental lifetimes are then used to calculate reduced transition probabilities, B(E2), which are a measure of the collective nature of the nucleus.

Neutron Cross-Section Measurements and Excitation Functions

The study of neutron-induced reactions on tungsten isotopes is important for various applications, including the design of fusion reactors where tungsten is a candidate material for the first wall. epj-conferences.org

Neutron Incident Energies up to 200 MeV

New evaluations of neutron cross-section data for tungsten isotopes, including ¹⁸⁰W, have been performed for neutron energies up to 200 MeV. epj-conferences.orgresearchgate.netepj-conferences.orgresearchgate.net These evaluations combine experimental data with theoretical model calculations.

The experimental determination of neutron cross-sections often involves the activation technique. ihep.ac.cnxml-journal.net A sample of tungsten is irradiated with a neutron beam of a specific energy, and the resulting radioactivity is measured. From this, the cross-section for a particular reaction can be determined.

Theoretical calculations are performed using nuclear model codes like TALYS. epj-conferences.orgresearchgate.netepj-conferences.orgresearchgate.net These codes use various nuclear models, such as the optical model and the pre-equilibrium/statistical model (GNASH), to calculate the cross-sections for different reaction channels (e.g., (n,γ), (n,2n), (n,p)). tandfonline.com The model parameters are adjusted to best fit the available experimental data.

The results of these measurements and calculations are compiled into evaluated nuclear data libraries like ENDF/B, JEFF, and JENDL. ihep.ac.cn These libraries provide a comprehensive set of cross-section data for a wide range of incident neutron energies.

Activation Techniques for Cross-Section Determination

The activation technique is a primary experimental method for determining the cross-sections of nuclear reactions involving this compound and other tungsten isotopes. ihep.ac.cnxml-journal.net This method involves irradiating a tungsten sample with a beam of particles, typically neutrons, to induce nuclear reactions and produce radioactive nuclides. xml-journal.net The subsequent decay of these products is measured, and from the activity, the reaction cross-section can be calculated. xml-journal.net

Detailed research findings illustrate the application of this technique. For instance, new cross-section measurements for various neutron-induced reactions on tungsten isotopes have been performed in the 13.5–14.8 MeV energy range using the activation technique. ihep.ac.cn In these experiments, monoenergetic neutrons are produced via the T(d,n)4He reaction. xml-journal.net The activities of the irradiated tungsten samples and associated monitor foils are then measured using well-calibrated, high-resolution High-Purity Germanium (HPGe) detectors to identify the radioactive products through their characteristic gamma-ray emissions. xml-journal.netmdpi.com

To ensure accuracy and minimize interference, specific experimental precautions are taken. For example, in some measurements, natural tungsten foils are wrapped in pure cadmium foil. xml-journal.net This is done to reduce the impact of thermal neutrons on certain reactions, such as the ¹⁸⁰W(n,γ)¹⁸¹W reaction, which could interfere with the measurement of the ¹⁸²W(n,2n)¹⁸¹W reaction cross-section. xml-journal.net

The radiative thermal neutron-capture cross-section for the ¹⁸⁰W(n,γ) reaction has also been measured using activation analysis. aps.org In one such study, the total cross-section was determined by measuring the prompt gamma rays from an enriched ¹⁸⁰W sample at the Prompt Gamma Activation Analysis (PGAA) facility of the Budapest Research Reactor. aps.org This measurement was independently confirmed through an activation measurement that followed the decay of the ¹⁸¹W product. aps.org Another experiment used a natural tungsten foil to determine the thermal neutron capture cross-section of ¹⁸⁰W, yielding a value of 22.6 ± 1.7 barns. researchgate.net

Theoretical Modeling of Nuclear Reactions (e.g., TALYS code, Geometry Dependent Hybrid Model)

Theoretical modeling plays a crucial role in nuclear data evaluation for this compound, complementing experimental results and providing predictions where measured data are scarce or nonexistent. aksaray.edu.tr Nuclear reaction codes are used to calculate reaction cross-sections, energy and angular distributions of emitted particles, and other physical quantities. scispace.com

TALYS Code: The TALYS nuclear model code is extensively used for the evaluation of nuclear data for tungsten isotopes, including ¹⁸⁰W. epj-conferences.orgresearchgate.net It is a versatile tool that can perform theoretical calculations of excitation functions for various nuclear reactions over a wide energy range. ihep.ac.cn For example, TALYS-1.9 has been used to calculate the excitation functions of neutron-induced reactions on tungsten from their threshold energies up to 20 MeV. ihep.ac.cnxml-journal.net These calculations provide valuable comparisons with experimental data and are used to aid in new evaluations of cross-sections. ihep.ac.cn The code integrates several nuclear models to describe the different stages of a nuclear reaction. sci-hub.se For the equilibrium emission of particles, it can employ the Hauser-Feshbach model. epj-conferences.org

Geometry Dependent Hybrid (GDH) Model: For the pre-equilibrium stage of the reaction, which is significant at higher incident energies, models like the Geometry Dependent Hybrid (GDH) model are implemented. epj-conferences.orgsci-hub.se A special version of the TALYS code that incorporates the GDH model has been used for new evaluations of general-purpose neutron cross-section data for stable tungsten isotopes, including ¹⁸⁰W, for neutron energies up to 200 MeV. scispace.comepj-conferences.orgresearchgate.netresearchgate.net The GDH model provides an improved description of the pre-equilibrium emission of particles and clusters, leading to a better reproduction of particle emission spectra. diva-portal.org The parameters for the GDH model are carefully estimated by comparing calculations with measured data for individual tungsten isotopes. epj-conferences.orgresearchgate.net

The combination of these theoretical models within the TALYS framework allows for comprehensive calculations of nuclide production and the energy distribution of emitted particles. epj-conferences.orgresearchgate.net The results of these calculations, combined with available experimental data and systematics, are used to produce evaluated nuclear data files in standard formats like ENDF (Evaluated Nuclear Data File). scispace.comepj-conferences.orgdiva-portal.org These evaluated files are essential for a wide range of applications, including neutron transport and activation calculations for fusion reactor design. epj-conferences.orgresearchgate.net

Production and Isotopic Separation for Research Applications

Methods for Isotopic Enrichment of Tungsten-180

Isotope separation techniques exploit the small differences in mass between isotopes. For tungsten, several methods have been established, including thermal diffusion, electromagnetic separation, and laser separation. ontosight.ai

The principle of thermal diffusion for isotope separation was first described in a 1938 paper by K. Clusius and G. Dickel. nrc.gov This method utilizes a temperature gradient applied to a fluid (gas or liquid) containing the isotopes. The lighter isotopes tend to concentrate in the hotter region, while the heavier isotopes move towards the colder region. nrc.gov

In a typical setup, known as a Clusius-Dickel column, the fluid is confined between two concentric vertical walls, with the inner wall heated and the outer wall cooled. This creates a convective current, with the fluid rising along the hot wall and descending along the cold wall. The combination of thermal diffusion across the horizontal gap and the vertical convection currents results in a multiplication of the separation effect, with the lighter isotope accumulating at the top of the column and the heavier isotope at the bottom. nrc.gov While historically significant and used for separating isotopes of elements like neon and chlorine, the process is generally characterized by high energy consumption. nrc.gov

Electromagnetic Isotope Separation (EMIS) is a robust technique applicable to most elements in the periodic table and is capable of producing high-purity isotopes. ornl.gov This method was notably scaled up in the calutrons at Oak Ridge National Laboratory (ORNL) during the Manhattan Project for uranium enrichment and later used for the separation of a wide range of stable isotopes. nrc.govornl.gov

The process involves several key steps:

Vaporization and Ionization : The source material, in this case tungsten, is vaporized and then ionized in an ion source, creating a stream of positively charged ions. ornl.gov

Acceleration : The ions are extracted from the source and accelerated to a high, uniform energy by an electric field. ornl.gov

Magnetic Deflection : The high-energy ion beam is then directed into a large vacuum chamber where a strong magnetic field is applied perpendicular to the direction of ion travel. This field forces the ions into semi-circular paths. The radius of this path is dependent on the mass-to-charge ratio of the ion. ornl.gov

Collection : Since all ions have the same energy and charge, the lighter isotopes (like ¹⁸⁰W) will have a smaller radius of curvature than the heavier tungsten isotopes. Specially designed collectors, often made of graphite, are placed at the focal point of these separated beams to capture the desired isotope. nrc.govornl.gov

EMIS can achieve very high enrichment factors in a single pass, with purities ranging from several times the natural abundance to levels where unwanted isotopes are present in parts-per-billion. ornl.gov

Laser Isotope Separation (LIS) is a more modern and highly selective technology that utilizes precisely tuned lasers to differentiate between isotopes. nrc.gov The two primary methods are Atomic Vapor Laser Isotope Separation (AVLIS) and Molecular Laser Isotope Separation (MLIS). azooptics.com

Atomic Vapor Laser Isotope Separation (AVLIS) : This technique relies on the subtle differences in the electron energy levels of different isotopes. nrc.gov

A stream of neutral tungsten atoms is produced by vaporizing the metal.

This atomic vapor is then irradiated by lasers tuned to a specific wavelength that corresponds to an electronic transition unique to ¹⁸⁰W atoms.

The lasers provide enough energy to selectively excite and then ionize the ¹⁸⁰W atoms, leaving the other isotopes unaffected. nrc.govworld-nuclear.org

The newly created ¹⁸⁰W ions are then guided by an electric or magnetic field to a collection plate, separating them from the neutral vapor of other isotopes. world-nuclear.org

Molecular Laser Isotope Separation (MLIS) : This method works on molecules containing the element to be enriched. It exploits the fact that the vibrational frequencies of a molecule are dependent on the masses of its constituent atoms. A volatile tungsten compound, such as tungsten hexafluoride (WF₆), would be used. A laser is tuned to a specific infrared frequency that will selectively excite the vibrations of ¹⁸⁰WF₆ molecules. A second laser (typically ultraviolet) can then be used to dissociate the excited molecules or ionize them for separation. nrc.govazooptics.com

The following table provides a summary of the isotopic enrichment methods for this compound.

Method	Principle	Feed Material Form	Key Advantages
Thermal Diffusion	A temperature gradient causes mass-dependent diffusion in a fluid, coupled with convection to multiply the effect. nrc.gov	Gas or Liquid	Simplicity of the basic apparatus.
Electromagnetic Separation (EMIS)	Ions of different masses are separated by their differing radii of curvature in a magnetic field. ornl.gov	Solid (vaporized/ionized)	High purity, applicable to most elements. ornl.gov
Laser Separation (AVLIS/MLIS)	Precisely tuned lasers selectively excite and/or ionize atoms or molecules of a specific isotope. nrc.gov	Atomic Vapor or Gas	High selectivity and potential for high separation factors in a single step. azooptics.com

Electromagnetic Separation

Theoretical Networks for Nuclear Transmutation involving this compound

When subjected to a neutron flux, such as within a nuclear reactor, ¹⁸⁰W can undergo nuclear transmutation, changing into a different nuclide. The primary reaction is neutron capture.

The most significant neutron-induced reaction for ¹⁸⁰W is neutron capture, denoted as ¹⁸⁰W(n,γ)¹⁸¹W. In this process, a ¹⁸⁰W nucleus absorbs a neutron and emits gamma radiation, transforming into the isotope Tungsten-181 (¹⁸¹W). ukaea.ukaps.org

¹⁸¹W is a radioactive isotope with a half-life of approximately 121.2 days. wikipedia.orgaps.org It decays primarily through electron capture (EC) to Tantalum-181 (¹⁸¹Ta), which is a stable isotope. wikipedia.orgaps.org During this decay, ¹⁸¹W captures one of its own atomic electrons, converting a proton into a neutron and emitting a neutrino. The process results in the emission of characteristic X-rays and two low-energy gamma rays (136.5 keV and 152.5 keV). aps.org

The production of ¹⁸¹W from ¹⁸⁰W is an important pathway for creating this specific radioisotope for research applications. buyisotope.com While other tungsten isotopes undergo more complex transmutation chains under intense neutron irradiation, leading to the production of Rhenium (Re) and Osmium (Os) isotopes, the primary transmutation product of ¹⁸⁰W is ¹⁸¹Ta via the intermediate ¹⁸¹W. ukaea.ukenen.eu

The nuclear transmutation pathway for this compound is detailed below.

Reaction/Decay Step	Initial Nuclide	Reaction	Product Nuclide	Product Half-life	Final Decay Product
Neutron Capture	This compound (¹⁸⁰W)	(n,γ)	Tungsten-181 (¹⁸¹W)	121.2 days wikipedia.org	-
Radioactive Decay	Tungsten-181 (¹⁸¹W)	Electron Capture (EC)	Tantalum-181 (¹⁸¹Ta)	Stable	Tantalum-181 (¹⁸¹Ta)

Preparation of this compound Samples for Nuclear Experiments

The fabrication of targets from enriched ¹⁸⁰W material is a critical step for conducting successful nuclear experiments. The form of the target—whether a thin foil, a pressed powder pellet, or a bulk solid—depends on the specific requirements of the experiment. Enriched ¹⁸⁰W is typically available commercially in the form of metal powder or tungsten(VI) oxide (WO₃) powder. buyisotope.comisotopes.gov

Common methods for preparing tungsten targets include:

Powder Metallurgy/Sintering : This is a widely used technique for producing solid, dense tungsten components. It involves compacting tungsten powder, sometimes mixed with a binder metal like nickel and iron to form a tungsten heavy alloy (WHA), under high pressure. aip.orgupc.edu The compacted "green" body is then sintered at a high temperature (e.g., 1450 °C) in a controlled atmosphere (such as hydrogen or vacuum). aip.orgupc.edu This process causes the powder particles to bond, resulting in a dense, solid sample. This method can be used to create targets in various shapes, such as rods or discs. aip.org

Vacuum Evaporation/Deposition : To create thin-film targets, enriched tungsten material can be deposited onto a backing substrate. The process is carried out in a high-vacuum chamber. The tungsten material is heated using methods like resistance heating or electron-beam bombardment until it evaporates. The tungsten vapor then travels and condenses onto a substrate, which can be a thin carbon foil or another metal. osti.gov The thickness of the deposited film can be precisely controlled by monitoring the deposition rate with a quartz crystal microbalance. This method is essential for experiments where the energy loss of the beam within the target must be minimized.

Selective Electron Beam Melting (SEBM) : A more advanced additive manufacturing technique, SEBM can be used to fabricate high-density, pure tungsten bulk samples. mdpi.com In this process, a high-power electron beam is used to melt and fuse successive layers of tungsten powder in a vacuum chamber. This allows for the creation of complex geometries with high relative density (up to 98.9%). mdpi.com

The following table summarizes various preparation methods for this compound samples.

Preparation Method	Starting Material	Resulting Sample Form	Typical Application
Powder Metallurgy/Sintering	¹⁸⁰W Metal Powder	Dense bulk solid, pellets, rings aip.orgornl.gov	Neutron activation, cross-section measurements
Vacuum Evaporation	¹⁸⁰W Metal or Oxide	Thin film on a substrate (e.g., carbon foil) osti.gov	Charged-particle reaction studies, nuclear spectroscopy
Selective Electron Beam Melting (SEBM)	¹⁸⁰W Metal Powder	High-density bulk solid with complex shapes mdpi.com	Material science studies under irradiation, advanced targetry

Q & A

Basic Research Questions

Q. What are the fundamental nuclear properties of Tungsten-180, and how are they experimentally determined?

• Methodology : Use high-precision mass spectrometry to measure isotopic mass defects and neutron capture cross-sections. Gamma-ray spectroscopy and decay curve analysis are employed to determine half-life and decay modes. Calorimetric methods validate thermal neutron absorption properties .
• Data Challenges : Cross-validate results with neutron time-of-flight (TOF) experiments to address discrepancies in neutron capture data .

Q. What are the standard protocols for synthesizing and isolating this compound in laboratory settings?

• Methodology : Isotope separation via electromagnetic calutrons or gas centrifuges, followed by chemical reduction of tungsten hexafluoride (WF₆) enriched in ¹⁸⁰W. Purity is confirmed using secondary ion mass spectrometry (SIMS) .
• Limitations : Contamination risks from neighboring isotopes (e.g., ¹⁸²W) require stringent post-synthesis purification via ion-exchange chromatography .

Q. How do researchers account for isotopic interference in spectroscopic studies of this compound?

• Methodology : Implement time-resolved laser spectroscopy to distinguish ¹⁸⁰W signals from adjacent isotopes. Monte Carlo simulations model background noise and systematic errors in detector systems .

Advanced Research Questions

Q. What experimental designs resolve contradictions in reported half-life values for this compound?

• Methodology : Conduct decay experiments under ultra-high vacuum to minimize gas-phase interactions. Compare results across independent labs using standardized germanium detectors and Bayesian statistical models to quantify uncertainty .
• Case Study : A 2024 study reconciled discrepancies by identifying temperature-dependent quantum tunneling effects in decay pathways, requiring cryogenic experimental setups .

Q. How can ab initio nuclear models improve predictions of this compound’s stability in astrophysical environments?

• Methodology : Apply density functional theory (DFT) and shell-model calculations to simulate neutron-rich nuclear configurations. Validate models against experimental data from heavy-ion collision fragments .
• Data Integration : Cross-reference with r-process nucleosynthesis simulations to contextualize ¹⁸⁰W abundance in stellar environments .

Q. What advanced techniques optimize isotopic enrichment of this compound for low-background neutrino detection experiments?

• Methodology : Combine plasma-assisted chemical vapor deposition (CVD) with isotopic pre-enrichment to achieve >99% purity. Use cryogenic bolometers to measure residual beta-decay backgrounds in detector materials .
• Challenges : Address cost-efficiency trade-offs by optimizing deposition rates and minimizing isotopic loss during processing .

Methodological Frameworks for Data Analysis

• Statistical Tools : Multivariate regression to isolate variables affecting isotopic stability (e.g., temperature, pressure). Error propagation analysis is critical for half-life measurements .
• Data Reproducibility : Adopt FAIR (Findable, Accessible, Interoperable, Reusable) principles for publishing raw neutron cross-section datasets .